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Compound of Interest

Compound Name: Trimeprazine sulfoxide

CAS No.: 10071-07-5

Cat. No.: B1364182

Get Quote

Executive Summary & Scientific Context
Trimeprazine Sulfoxide (CAS: 10071-07-5), also known as Alimemazine Sulfoxide, is a

primary oxidative metabolite and pharmacopeial impurity (EP Impurity A) of the phenothiazine

antihistamine Trimeprazine.[1]

While often handled in milligram quantities as an analytical standard, its disposal requires strict

adherence to hazardous waste protocols due to the inherent toxicity of the phenothiazine

scaffold. Unlike benign buffers, this compound exhibits acute oral toxicity, skin sensitization

potential, and aquatic toxicity.

Critical Operational Directive: Treat Trimeprazine Sulfoxide as a High-Priority Hazardous

Organic Waste. Under no circumstances should this compound be discharged into municipal

sewage systems or disposed of in general trash. Incineration is the only validated method for

the complete destruction of the tricyclic phenothiazine ring system.
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To ensure safe handling, researchers must understand the physicochemical properties that

dictate disposal logistics.

Table 1: Physicochemical & Safety Data
Property Specification Operational Implication

CAS Number 10071-07-5
Use for waste labeling and

inventory tracking.

Molecular Formula C₁₈H₂₂N₂OS

Nitrogen/Sulfur content

requires incineration with

scrubber systems.

Physical State Solid (Crystalline Powder)
High dust potential; use static-

free weighing tools.

Solubility
Soluble in DMSO, Methanol,

Chloroform

Liquid waste streams must be

compatible with organic

solvents.

Stability Photosensitive & Hygroscopic
Must be stored/disposed in

amber glass containers.

GHS Classification
Acute Tox. 3 (Oral), Aquatic

Chronic 2

Toxic if swallowed; dangerous

to marine life.

Signal Word DANGER
Requires immediate attention if

exposed.[2][3][4]

Expert Insight: Phenothiazines are notorious for photolytic degradation. When accumulating

waste, transparent containers will lead to rapid discoloration (turning pink/violet) due to radical

formation. While this degradation does not necessarily reduce toxicity, it complicates chemical

analysis of waste streams. Always use amber glass or foil-wrapped containers.
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Step-by-Step Disposal Protocol
This protocol is designed to prevent environmental leaching and ensure regulatory compliance

(RCRA/EPA Subpart P alignment).

Phase 1: Waste Characterization & Segregation
Isolate the Stream: Do not mix Trimeprazine Sulfoxide with strong oxidizers (e.g.,

peroxides, nitric acid). Although it is already a sulfoxide, further oxidation to the sulfone is

possible and can be exothermic under uncontrolled conditions.

Separate by State:

Solid Waste: Pure powder, contaminated weighing boats, pipette tips, and gloves.

Liquid Waste: Mother liquors, HPLC effluent (methanol/water mixtures).

Phase 2: Packaging & Containment
Solid Waste:

Place waste in a wide-mouth HDPE or Amber Glass jar.

Double-bag highly contaminated solids (e.g., spill cleanup materials) in 6-mil polyethylene

bags before placing in the drum.

Liquid Waste:

Collect in a dedicated "Halogenated/Non-Halogenated Organic" solvent waste container

(depending on the co-solvent).

Ensure the container is vented or has a pressure-relief cap if mixing with volatile solvents.

Phase 3: Labeling
Every container must bear a hazardous waste label containing:

Full Chemical Name: Trimeprazine Sulfoxide (Alimemazine Sulfoxide).[1]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.[2]
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Phase 4: Final Disposal (Vendor Handoff)
Method: High-temperature incineration (>1000°C).

Justification: The tricyclic ring structure is stable. Landfilling poses a risk of groundwater

contamination and bioaccumulation in aquatic life.

Visualized Workflows
The following diagrams illustrate the logical flow for disposal decision-making and emergency

spill response.

Diagram 1: Disposal Decision Matrix
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Caption: Logical workflow for segregating and packaging Trimeprazine Sulfoxide waste

streams.

Diagram 2: Emergency Spill Response Protocol
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Spill Detected
Don PPE:

Nitrile Gloves (Double),
Lab Coat, Goggles, N95/P100

Containment:
Isolate Area & Dampen

(Prevent Dust)

Absorption:
Use Chem-Sorb Pads or

Vermiculite

Decontamination:
Wash Surface with Soap/Water

(Collect Rinsate)

Report to EHS &
Dispose as Haz Waste

Click to download full resolution via product page

Caption: Immediate operational steps for containing and cleaning laboratory spills.

Emergency Spill Management
Scenario: You have spilled 50mg of solid Trimeprazine Sulfoxide powder on the benchtop.

Evacuate & Alert: Immediately alert nearby personnel. If the spill is large (>1g) or in a high-

traffic area, mark the zone.

PPE Upgrade: Standard lab coats may not be enough if dust is airborne. Wear double nitrile

gloves, safety goggles, and a particulate respirator (N95 or P100) to prevent inhalation of

toxic dust.

Containment (The "Wet Method"):

Do not dry sweep. This generates dust.

Cover the powder gently with a paper towel dampened with water or a specific neutralizer.

This immobilizes the particles.

Decontamination:

Wipe up the material and place it into a sealable bag.

Clean the surface three times with a soap/water solution. Phenothiazines adhere strongly

to glass and plastic; visual inspection (checking for color) is required.

Validation: Use a UV lamp (if available) to check for fluorescence residues, as many

phenothiazines fluoresce.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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